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Compound of Interest

Compound Name: Uric Acid-13C3

Cat. No.: B1156271

Get Quote

Uric Acid-13C3 (2,6,8-Trihydroxypurine-1,3,7-13C3) is a high-value stable isotope-labeled

internal standard used primarily in mass spectrometry (LC-MS/MS) for metabolic profiling and

clinical diagnostics. Unlike its radioactive counterparts (e.g.,

C-Uric Acid), Uric Acid-13C3 is non-radioactive. However, its disposal requires strict
adherence to chemical hygiene protocols to prevent environmental contamination, regulatory
non-compliance, and cross-contamination of sensitive mass spectrometry equipment.

This guide provides a self-validating, step-by-step protocol for the disposal of Uric Acid-13C3,

segregating waste streams based on chemical state and matrix contamination.

Safety & Hazard Assessment (E-E-A-T)
Before initiating disposal, you must validate the hazard profile. While Uric Acid is generally

classified as non-hazardous under GHS standards, the "non-hazardous" label can be

misleading in a regulated laboratory environment.
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Parameter Specification Operational Implication

CAS Number 69-93-2 (Unlabeled generic)

Use generic CAS for waste

profiling if specific isotope CAS

is not in EHS database.

Radioactivity None (Stable Isotope)

DO NOT dispose of in

radioactive waste bins. Doing

so triggers costly mixed-waste

protocols.

RCRA Status
Non-regulated (Not P or U

listed)

Dispose of as "Non-Hazardous

Chemical Waste" unless mixed

with hazardous solvents.

Chemical Incompatibility Strong Oxidizers, Acids

Segregate from nitric acid or

perchlorates to prevent

potential reactivity.

Expert Insight: The primary operational risk with Uric Acid-13C3 is not toxicity, but signal

contamination. Trace amounts of

C-labeled standards entering general laboratory glassware washing streams can

create "ghost peaks" in future MS analyses. Dedicated waste streams are critical for

analytical integrity.

Decision Logic & Workflow
The following decision tree illustrates the correct disposal pathway based on the physical state

and matrix of the Uric Acid-13C3.
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Uric Acid-13C3 Waste Generated

Determine Physical State & Matrix

Pure Solid / Powder? Liquid Solution? Biological Matrix?
(Urine/Plasma/Serum)

Solid Chemical Waste
(Label: Non-Hazardous Organic)

Yes

Check Solvent Composition Biohazardous Waste
(Red Bag/Bin)

Yes

Organic Solvent
(>24% Methanol/Acetonitrile)

Flammable/Toxic

Aqueous Buffer
(pH 5-9)

Non-Hazardous

Click to download full resolution via product page

Figure 1: Decision Logic for Uric Acid-13C3 Disposal. Note that "Biological Matrix" takes

precedence over chemical properties due to biohazard regulations.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired stock powder, spilled solids, or contaminated weighing boats.

Containment: Sweep up any spilled powder using a dedicated brush to avoid cross-

contamination. Place the powder or the expired vial into a clear plastic waste bag or a wide-
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mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag (even if non-hazardous, this ensures tracking).

Chemical Name: Uric Acid-13C3 (Stable Isotope).

Hazards: None (or "Irritant" if large quantity).[1]

Disposal: Submit to your facility’s EHS (Environmental Health & Safety) department for

incineration or landfill.

Why: Although non-toxic, disposing of white powders in regular trash can trigger security

alarms or janitorial concerns.

Protocol B: Liquid Waste (Stock Solutions & Mobile
Phases)
Applicable to: LC-MS mobile phases, standard solutions.

Step 1: Solvent Assessment

If dissolved in Methanol/Acetonitrile: The waste is Hazardous (Ignitable).

Collect in a solvent waste carboy (typically white or yellow).

Label as "Flammable Organic Waste" listing the solvent percentages.

If dissolved in Water/Buffer (Pure Aqueous):

Check pH. If between 5.0 and 9.0, and free of other hazardous reagents (e.g., azides), it

may be eligible for drain disposal if local regulations permit.

Recommended: Collect in "Aqueous Non-Hazardous Waste" carboys to prevent MS

background contamination in the lab drainage system.

Protocol C: Biological Matrix (Clinical Samples)
Applicable to: Spiked urine, plasma, or serum samples.
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Segregation: Do not separate the Uric Acid-13C3 from the matrix. The biological hazard

(bloodborne pathogens) supersedes the chemical hazard.

Container: Place vials/plates into Red Biohazard Bags or Sharps Containers (if glass).

Treatment: Autoclave or incinerate according to BSL-2 (Biosafety Level 2) standards.

Emergency Procedures: Spills
In the event of a spill of Uric Acid-13C3:

PPE: Wear nitrile gloves, lab coat, and safety glasses. Respiratory protection (N95) is

recommended for large powder spills to prevent inhalation of dust.

Dry Spill: Avoid creating dust.[2] Cover with wet paper towels, then wipe up. Place waste in a

sealed bag.

Wet Spill: Absorb with inert material (vermiculite or paper towels). Clean the surface with a

mild detergent and water.[1][3]

Note: Uric acid has low solubility in water; a basic solution (e.g., dilute NaOH) helps

solubilize residues for easier cleanup, but ensure surface compatibility first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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